Cas no 780705-82-0 (1,2-Cyclopentanediol,3-amino-5-(hydroxymethyl)-, (1R,2S,3S,5R)-rel-)

1,2-Cyclopentanediol,3-amino-5-(hydroxymethyl)-, (1R,2S,3S,5R)-rel- structure
780705-82-0 structure
Product Name:1,2-Cyclopentanediol,3-amino-5-(hydroxymethyl)-, (1R,2S,3S,5R)-rel-
CAS No:780705-82-0
MF:C6H13NO3
MW:147.172322034836
CID:553637
Update Time:2022-07-26

1,2-Cyclopentanediol,3-amino-5-(hydroxymethyl)-, (1R,2S,3S,5R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclopentanediol,3-amino-5-(hydroxymethyl)-, (1R,2S,3S,5R)-rel-
    • 1,2-Cyclopentanediol,3-amino-5-(hydroxymethyl)-, (1a,2a,3a,5b)- (9CI)
    • 1,2-Cyclopentanediol,3-amino-5-(hydroxymethyl)-,(1alpha,2alpha,3alpha,5beta)-(9CI)
    • Inchi: 1S/C6H13NO3/c7-4-1-3(2-8)5(9)6(4)10/h3-6,8-10H,1-2,7H2/t3-,4+,5-,6+/m0/s1
    • InChI Key: FHNKBDPGQXLKRW-BGPJRJDNSA-N
    • SMILES: [C@H]1(O)[C@H](CO)C[C@@H](N)[C@H]1O

Computed Properties

  • Exact Mass: 147.09
  • Monoisotopic Mass: 147.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.7A^2
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